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Compound of Interest

Compound Name: (Rac)-Hydroxycotinine-d3

Cat. No.: B7796896 Get Quote

(Rac)-Hydroxycotinine-d3 is the deuterated form of hydroxycotinine, a primary metabolite of

cotinine, which itself is the main metabolite of nicotine. The "d3" designation indicates the

presence of three deuterium atoms, making it a valuable tool in analytical chemistry, particularly

for mass spectrometry-based methods. Its primary application is as an internal standard for the

accurate quantification of hydroxycotinine in biological samples, which is crucial for studies on

nicotine metabolism, tobacco exposure, and smoking cessation therapies. The "(Rac)" prefix

signifies that the compound is a racemic mixture, containing equal amounts of both

enantiomers.

This guide provides a comprehensive overview of (Rac)-Hydroxycotinine-d3, including its role

in nicotine metabolism, its application in bioanalysis, and detailed experimental protocols for its

use.

Chemical and Physical Properties
The fundamental properties of (Rac)-Hydroxycotinine-d3 and its non-deuterated counterpart

are summarized below. These properties are essential for its use in analytical method

development.
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Property
(Rac)-Hydroxycotinine-d3
(trans)

trans-3'-Hydroxycotinine

Molecular Formula C₁₀H₉D₃N₂O₂ C₁₀H₁₂N₂O₂

Molecular Weight
195.23 (Varies slightly by

source)
192.21 g/mol [1][2]

Appearance Typically a solid Solid

Synonyms trans-3'-hydroxycotinine-D3 3-Hydroxycotinine[1][2]

Primary Application
Internal standard for mass

spectrometry
Biomarker of nicotine exposure

Role in Nicotine Metabolism
Nicotine undergoes extensive metabolism in the human liver, primarily by cytochrome P450

enzymes, with CYP2A6 playing a major role.[3][4][5][6] Approximately 70-80% of nicotine is

converted to cotinine.[3][6] Cotinine is then further metabolized, with a significant portion being

hydroxylated by CYP2A6 to form trans-3'-hydroxycotinine (3HC).[3][4][7] This metabolite, along

with its glucuronide conjugate, is a major end-product of nicotine metabolism found in urine,

accounting for 40-60% of the initial nicotine dose.[6][7] The ratio of 3HC to cotinine, known as

the Nicotine Metabolite Ratio (NMR), is a widely used biomarker for CYP2A6 activity and the

rate of nicotine metabolism.[3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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